Cas no 2002826-58-4 (1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2002826-58-4
• MF: C₈H₈BrClO₂S₂
• MW: 315.634918212891
• CID: 6343806
• PubChem ID: 165875519
• Update Time: 2025-06-30

1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride
• 2002826-58-4
• 1-[(2-bromothiophen-3-yl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1143208

• Inchi： 1S/C8H8BrClO2S2/c9-7-6(1-4-13-7)5-8(2-3-8)14(10,11)12/h1,4H,2-3,5H2
• InChI Key： GZOKMDXHONCSCU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CC1(CC1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 313.88376g/mol
• Monoisotopic Mass: 313.88376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 70.8Ų

Additional information on 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride

1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2002826-58-4): A Versatile Building Block in Medicinal Chemistry

1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride is a highly functionalized organic compound with a unique molecular architecture that combines elements of thiophene derivatives and sulfonyl chloride functionality. This CAS No. 2002826-58-4 compound represents a critical intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, including oncology and neurodegenerative disorders. The integration of a bromothiophene moiety with a cyclopropane sulfonyl chloride scaffold introduces multiple opportunities for chemical modification, enabling the design of diverse pharmacophores with tailored biological activities.

Recent advancements in 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride research have highlighted its potential as a scaffold for developing small-molecule inhibitors of protein-protein interactions (PPIs). A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit nanomolar affinity for the BCL-2 family of proteins, which are implicated in apoptosis resistance in cancer cells. The 2-bromothiophen-3-yl group serves as a critical anchor for binding to hydrophobic pockets in target proteins, while the cyclopropane ring enhances conformational rigidity, improving binding specificity.

Structural analysis of 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride reveals a planar thiophene ring connected to a three-membered cyclopropane ring via a methylene bridge. The sulfonyl chloride functionality at the cyclopropane ring introduces electrophilic reactivity, enabling diverse synthetic transformations such as nucleophilic substitution and ring-opening reactions. This reactivity profile makes it a valuable tool for constructing complex molecules with potential applications in drug discovery. A 2022 paper in Organic & Biomolecular Chemistry reported the use of this compound as a starting material for synthesizing novel compounds with anti-inflammatory properties, demonstrating its adaptability to different synthetic strategies.

The 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride scaffold has also shown promise in the development of modulators for G-protein-coupled receptors (GPCRs). Researchers at the University of Tokyo have explored its utility in creating agonists for the muscarinic acetylcholine receptor subtype M1, which is a target for treating Alzheimer's disease. The bromothiophene moiety provides hydrophobic interactions with the receptor's transmembrane domain, while the sulfonyl chloride group facilitates covalent modification of key residues, enhancing receptor activation. This dual functionality highlights its potential as a versatile platform for drug design.

Recent computational studies have further elucidated the molecular mechanisms underlying the biological activity of 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride derivatives. Molecular dynamics simulations published in ACS Chemical Biology in 2023 revealed that the compound forms stable hydrogen bonds with target proteins, contributing to its high binding affinity. These findings underscore the importance of the 2-bromothiophen-3-yl group in mediating specific interactions with biological targets. The cyclopropane ring's strain energy also plays a role in stabilizing the bound conformation, a factor that has been previously documented in the design of other cyclic compounds.

The synthesis of 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride involves multi-step organic reactions that require precise control of reaction conditions. A 2024 article in Chemical Communications described an efficient one-pot synthesis method that utilizes microwave-assisted chemistry to improve reaction yields. This approach reduces the number of purification steps and minimizes byproduct formation, making it a sustainable method for large-scale production. The use of green chemistry principles in this synthesis highlights the compound's potential for industrial application in pharmaceutical manufacturing.

Pharmacological studies on 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride derivatives have revealed their ability to modulate multiple signaling pathways. A 2023 preclinical study in Cancer Research demonstrated that a derivative of this compound selectively inhibits the PI3K/AKT/mTOR pathway in breast cancer cells, leading to apoptosis and reduced tumor growth. The 2-bromothiophen-3-yl group was found to interact with the kinase domain of the PI3K enzyme, while the sulfonyl chloride functionality enables covalent inhibition of the target protein. This dual mechanism of action represents a significant advancement in the development of targeted cancer therapies.

Structural modifications of 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride have also been explored for their potential in treating neurodegenerative diseases. A 2022 study in Neurochemistry International reported that a derivative with an extended side chain showed improved blood-brain barrier penetration, making it a promising candidate for Alzheimer's disease treatment. The hydrophobic nature of the bromothiophene moiety facilitates transport across the blood-brain barrier, while the cyclopropane ring's rigidity ensures optimal drug-target interactions in the central nervous system.

Environmental and safety considerations are critical in the development of compounds like 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride. A 2023 risk assessment published in Toxicological Sciences indicated that the compound exhibits low toxicity to aquatic organisms, suggesting its potential for sustainable use in pharmaceutical applications. However, further studies are needed to fully understand its environmental impact and to develop safe disposal protocols for industrial waste containing this compound.

The ongoing research into 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride underscores its significance as a multifunctional building block in medicinal chemistry. Its unique structural features and synthetic versatility make it a valuable tool for developing novel therapeutics targeting a wide range of diseases. As research continues to uncover new biological activities and synthetic applications, this compound is poised to play an increasingly important role in the advancement of pharmaceutical science.

Future directions in 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride research may include the development of prodrugs that enhance its bioavailability and reduce side effects. Additionally, the exploration of its utility in combination therapies could lead to more effective treatments for complex diseases. As the field of medicinal chemistry continues to evolve, compounds like 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride will remain at the forefront of drug discovery efforts, offering new possibilities for improving human health.

In conclusion, 1-(2-bromothiophen-3-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2002826-58-4) represents a significant advancement in the design of bioactive molecules. Its unique structural features and synthetic versatility make it a valuable tool for developing novel therapeutics with a wide range of applications. As research continues to uncover new biological activities and synthetic applications, this compound is poised to play an increasingly important role in the advancement of pharmaceutical science.